Cas no 2361797-14-8 (rac-N-({[(1R,3S)-3-ethoxyspiro[3.4]octan-1-yl](methyl)carbamoyl}methyl)-N-methylprop-2-enamide)

• Product Name: rac-N-({[(1R,3S)-3-ethoxyspiro[3.4]octan-1-yl](methyl)carbamoyl}methyl)-N-methylprop-2-enamide
• CAS No: 2361797-14-8
• MF: C₁₇H₂₈N₂O₃
• MW: 308.415824890137
• CID: 6449826
• PubChem ID: 145905664
• Update Time: 2025-07-09

rac-N-({[(1R,3S)-3-ethoxyspiro[3.4]octan-1-yl](methyl)carbamoyl}methyl)-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• rac-N-({[(1R,3S)-3-ethoxyspiro[3.4]octan-1-yl](methyl)carbamoyl}methyl)-N-methylprop-2-enamide
• EN300-26576876
• Z3058145891
• 2361797-14-8

• Inchi： 1S/C17H28N2O3/c1-5-15(20)18(3)12-16(21)19(4)13-11-14(22-6-2)17(13)9-7-8-10-17/h5,13-14H,1,6-12H2,2-4H3/t13-,14+/m0/s1
• InChI Key： VANJNYPVUPOFEV-UONOGXRCSA-N
• SMILES： O(CC)[C@@H]1C[C@@H](C21CCCC2)N(C(CN(C(C=C)=O)C)=O)C

Computed Properties

• Exact Mass: 308.20999276g/mol
• Monoisotopic Mass: 308.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-N-({[(1R,3S)-3-ethoxyspiro[3.4]octan-1-yl](methyl)carbamoyl}methyl)-N-methylprop-2-enamide

Comprehensive Analysis of rac-N-({[(1R,3S)-3-ethoxyspiro[3.4]octan-1-yl](methyl)carbamoyl}methyl)-N-methylprop-2-enamide (CAS No. 2361797-14-8)

The compound rac-N-({[(1R,3S)-3-ethoxyspiro[3.4]octan-1-yl](methyl)carbamoyl}methyl)-N-methylprop-2-enamide (CAS No. 2361797-14-8) represents a sophisticated spirocyclic structure with significant potential in pharmaceutical and chemical research. Its unique molecular framework combines a spiro[3.4]octane core with an ethoxy substituent and a carbamoyl linkage, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are particularly intrigued by its stereochemistry, as the (1R,3S) configuration may influence its biological activity and binding affinity.

In recent years, the demand for novel spirocyclic compounds has surged due to their versatility in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. The rac-N-({[(1R,3S)-3-ethoxyspiro[3.4]octan-1-yl](methyl)carbamoyl}methyl)-N-methylprop-2-enamide structure aligns with this trend, offering a promising scaffold for central nervous system (CNS) therapeutics. Its prop-2-enamide moiety further enhances its potential as a Michael acceptor, a feature often exploited in covalent drug design.

The synthesis of CAS No. 2361797-14-8 involves multi-step organic transformations, including asymmetric catalysis and carbamoylation reactions. Key challenges include achieving high enantiomeric purity and optimizing the yield of the spirocyclic intermediate. Advanced techniques like HPLC chiral separation and NMR spectroscopy are critical for characterizing this compound. Recent publications highlight its role in structure-activity relationship (SAR) studies, particularly in modulating neurotransmitter receptors.

From a drug development perspective, the rac-N-({[(1R,3S)-3-ethoxyspiro[3.4]octan-1-yl](methyl)carbamoyl}methyl)-N-methylprop-2-enamide scaffold demonstrates favorable lipophilicity and blood-brain barrier (BBB) permeability, as predicted by in silico models. These properties are crucial for CNS-targeting drugs, a hot topic in pharmaceutical forums. Researchers are also exploring its potential as a proteolysis-targeting chimera (PROTAC) warhead, leveraging its reactive acrylamide group for protein degradation strategies.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling of CAS No. 2361797-14-8 remains an active area of investigation. Preliminary data suggest moderate metabolic stability in liver microsomes, with no significant cytochrome P450 inhibition—a critical consideration for drug-drug interaction assessments. The compound’s ethoxyspiro fragment may contribute to reduced hERG channel liability, addressing a common hurdle in cardiac safety evaluations.

In the context of intellectual property, rac-N-({[(1R,3S)-3-ethoxyspiro[3.4]octan-1-yl](methyl)carbamoyl}methyl)-N-methylprop-2-enamide appears in several patent applications related to neurodegenerative disease treatments. Its structural novelty positions it as a valuable candidate for patent landscaping analyses. Concurrently, computational chemists are utilizing molecular docking simulations to predict its binding modes with dopamine and serotonin receptors, aligning with industry interest in precision medicine.

The commercial availability of CAS No. 2361797-14-8 through specialized chemical suppliers caters to academic and industrial researchers focusing on high-throughput screening (HTS) campaigns. Quality control typically involves LC-MS validation to ensure ≥95% purity, meeting the stringent requirements of lead optimization workflows. As the pharmaceutical industry shifts toward fragment-based drug discovery (FBDD), this compound’s molecular weight (~310 g/mol) makes it a viable fragment library component.

Emerging discussions in chemical biology circles explore the potential of rac-N-({[(1R,3S)-3-ethoxyspiro[3.4]octan-1-yl](methyl)carbamoyl}methyl)-N-methylprop-2-enamide as a photoaffinity labeling probe. Its acrylamide group could facilitate UV-induced crosslinking with target proteins, enabling target identification studies—a technique gaining traction in chemoproteomics. This application dovetails with growing interest in covalent inhibitor development, as evidenced by FDA approvals of drugs like osimertinib.

Future research directions for CAS No. 2361797-14-8 may include cryo-EM studies to visualize its interactions with membrane proteins, or click chemistry modifications to introduce bioorthogonal handles for imaging applications. The compound’s stereochemical complexity also makes it an intriguing case study for machine learning-assisted retrosynthesis platforms, a cutting-edge intersection of AI and organic chemistry.